Cas no 78385-84-9 (4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid)

4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid is a fluorinated bicyclic carboxylic acid derivative characterized by its rigid, three-dimensional structure. The incorporation of a fluorine atom at the 4-position enhances its electronic and steric properties, making it a valuable building block in medicinal chemistry and material science. Its bicyclo[2.2.2]octane scaffold provides high stability and conformational constraint, which can improve binding affinity and metabolic resistance in drug design. The carboxylic acid moiety offers versatility for further functionalization, enabling applications in peptide mimetics, catalysts, and polymer synthesis. This compound is particularly useful for researchers seeking to explore fluorinated analogs with tailored physicochemical properties.

4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid structure

78385-84-9 structure

Product Name:4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid

CAS No:78385-84-9

MF:C₉H₁₃FO₂

MW:172.196726560593

MDL:MFCD20638766

CID:861893

PubChem ID:12765157

Update Time:2025-06-08

4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- c9h13fo2
- 4-fluorobicyclo[2.2.2]octane-1-carboxylic acid
- Bicyclo[2.2.2]octane-1-carboxylic acid, 4-fluoro-
- Z2442061866
- AS-51500
- AKOS025291368
- SCHEMBL3929521
- SY042384
- P12807
- MFCD20638766
- 4-fluorobicyclo[2.2.2]octane-1-carboxylicacid
- Z1262513006
- EN300-106450
- 78385-84-9
- A865044
- CS-0050848
- DB-229111
- 4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid
- MDL： MFCD20638766
- Inchi： 1S/C9H13FO2/c10-9-4-1-8(2-5-9,3-6-9)7(11)12/h1-6H2,(H,11,12)
- InChI Key： CCOTVPAWNHYJSJ-UHFFFAOYSA-N
- SMILES： FC12CCC(C(=O)O)(CC1)CC2

Computed Properties

Exact Mass: 172.08999
Monoisotopic Mass: 172.08995782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.5

Experimental Properties

PSA: 37.3

4-Fluorobicyclo[2.2.2]octane-1-carboxylic acid Pricemore >>

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